Cas no 1370008-37-9 (8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one structure
1370008-37-9 structure
Product Name:8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
CAS No:1370008-37-9
MF:C5H3BrN4O
MW:215.007519006729
MDL:MFCD27987053
CID:4591715
PubChem ID:135741980
Update Time:2024-11-04

8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
    • 8-bromopyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
    • 8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
    • 8-Bromopyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
    • 8-BROMO-1H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE
    • VEC00837
    • SB11840
    • P14312
    • 8-bromo-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
    • MFCD08276176
    • AKOS016035815
    • SY098974
    • DTPAGDAWKRYTPJ-UHFFFAOYSA-N
    • CS-0049963
    • SCHEMBL867287
    • AS-39293
    • Pyrazolo[1,5-a]-1,3,5-triazin-4(3H)-one, 8-bromo-
    • 1370008-37-9
    • MDL: MFCD27987053
    • Inchi: 1S/C5H3BrN4O/c6-3-1-9-10-4(3)7-2-8-5(10)11/h1-2H,(H,7,8,11)
    • InChI Key: DTPAGDAWKRYTPJ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN2C(NC=NC2=1)=O

Computed Properties

  • Exact Mass: 213.94902g/mol
  • Monoisotopic Mass: 213.94902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 59.3

8-bromo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Pricemore >>

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TRC
B999363-10mg
8-Bromo-1H,4H-pyrazolo[1,5-A][1,3,5]triazin-4-one
1370008-37-9
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$ 50.00 2022-06-06
TRC
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TRC
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$ 160.00 2022-06-06
Chemenu
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ChemScence
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eNovation Chemicals LLC
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Chemenu
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Chemenu
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Chemenu
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